Cas no 923151-64-8 (8-{2-(3-chlorophenyl)aminoethyl}-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-{2-(3-chlorophenyl)aminoethyl}-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 923151-64-8
• MF: C₁₇H₁₇ClN₆O₂
• MW: 372.808881521225
• CID: 5427217
• Update Time: 2025-05-19

8-{2-(3-chlorophenyl)aminoethyl}-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-{2-[(3-chlorophenyl)amino]ethyl}-4-hydroxy-1,7-dimethyl-1H-imidazo[2,1-f]purin-2(8H)-one
• 1H-Imidazo[2,1-f]purine-2,4(3H,8H)-dione, 8-[2-[(3-chlorophenyl)amino]ethyl]-1,7-dimethyl-
• 8-{2-(3-chlorophenyl)aminoethyl}-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C17H17ClN6O2/c1-10-9-24-13-14(22(2)17(26)21-15(13)25)20-16(24)23(10)7-6-19-12-5-3-4-11(18)8-12/h3-5,8-9,19H,6-7H2,1-2H3,(H,21,25,26)
• InChI Key： FGDLHOSVRRFUDF-UHFFFAOYSA-N
• SMILES： N12C=C(C)N(CCNC3=CC=CC(Cl)=C3)C1=NC1=C2C(=O)NC(=O)N1C

Additional information on 8-{2-(3-chlorophenyl)aminoethyl}-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Introduction to Compound with CAS No. 923151-64-8 and Its Applications in Modern Medicinal Chemistry

The compound with the CAS number 923151-64-8 is a highly intriguing molecule that has garnered significant attention in the field of medicinal chemistry. Its systematic name, 8-{2-(3-chlorophenyl)aminoethyl}-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione, suggests a complex and structurally sophisticated framework that may contribute to its unique pharmacological properties. This introduction aims to provide a comprehensive overview of the compound, its chemical characteristics, potential biological activities, and recent advancements in its application within the pharmaceutical industry.

At the core of understanding this compound lies its molecular structure. The presence of an imidazopyrimidinone scaffold is particularly noteworthy, as this moiety is frequently encountered in bioactive molecules. The 8-{2-(3-chlorophenyl)aminoethyl} substituent introduces a polar and potentially charged region, which could enhance interactions with biological targets. Additionally, the 1,7-dimethyl groups contribute to the overall lipophilicity and stability of the molecule, making it a promising candidate for further development.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target intricate biological pathways. The compound in question has shown promise in preliminary studies as a potential modulator of various cellular processes. Specifically, its imidazopyrimidinone core is reminiscent of molecules that have demonstrated efficacy in inhibiting kinases and other enzymes involved in cancer progression. The 3-chlorophenyl moiety further suggests potential interactions with aromatic hydrophobic pockets within these targets.

The pharmacological profile of this compound has been the subject of several investigations. Early studies have indicated that it may exhibit inhibitory activity against certain kinases, which are pivotal enzymes in signal transduction pathways associated with inflammation and cancer. The precise mechanism of action remains under exploration, but the structural features of the molecule suggest that it could interfere with ATP binding sites on these enzymes. This hypothesis is supported by computational modeling studies that have predicted favorable binding affinities for the compound within active pockets of target kinases.

Beyond its potential role in oncology, this compound has also attracted interest for its antimicrobial properties. The unique combination of functional groups within its structure may enable it to disrupt bacterial cell membranes or inhibit essential metabolic pathways. Recent research has highlighted the increasing prevalence of antibiotic-resistant strains, underscoring the need for novel antimicrobial agents. The compound’s ability to interact with bacterial targets could make it a valuable addition to existing therapeutic strategies.

The synthesis of such complex molecules presents significant challenges from a chemical standpoint. However, advancements in synthetic methodologies have made it increasingly feasible to construct intricate scaffolds like that of our compound. Techniques such as multi-step organic synthesis combined with palladium-catalyzed cross-coupling reactions have enabled chemists to assemble these molecules with high precision and yield. These synthetic strategies not only facilitate the production of research-grade compounds but also pave the way for large-scale manufacturing if future clinical applications are realized.

In conclusion, the compound with CAS number 923151-64-8 represents a fascinating example of how structural complexity can translate into novel pharmacological activity. Its imidazopyrimidinone core and diverse substituents offer multiple points of interaction with biological targets, making it a versatile tool for medicinal chemists. As research continues to uncover new therapeutic applications for this molecule and related derivatives, it is likely that we will see further refinement of its chemical properties and an expansion into new areas of medicine.